1-(1-Benzyl-5-methyl-1H-pyrazol-4-yl)ethan-1-one

• IUPAC Name: 1-(1-benzyl-5-methylpyrazol-4-yl)ethanone
• InChI: InChI=1S/C13H14N2O/c1-10-13(11(2)16)8-14-15(10)9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3
• InChI Key: ZIEGEZDYSRLXCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1CC2=CC=CC=C2)C(=O)C
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol

Description

1-(1-Benzyl-5-methyl-1H-pyrazol-4-yl)ethan-1-one is a useful research compound. Its molecular formula is C13H14N2O and its molecular weight is 214.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of pentane-2,4-dione (10.01 g) and 1,1-dimethoxy-N,N-dimethylmethanamine (12.51 g) was stirred at 80° C. for 1 hr. Tetrahydrofuran (20 mL) was added to the reaction mixture, benzylhydrazine dihydrochloride (21.46 g) was added by small portions under ice-cooling, and the mixture was stirred at 60° C. for 30 min. The reaction mixture was allowed to cool to room temperature, ethyl acetate (100 mL) and water (100 mL) were added, and the separated aqueous layer was extracted with ethyl acetate (50 mL×2). The combined organic layers were washed with brine (20 mL) and dried over anhydrous magnesium sulfate. Insoluble material was removed by filtration, the filtrate was concentrated under reduced pressure, and the residue was purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (13.53 g) as a colorless oil.